Cas no 1807078-80-3 (2-Bromo-5-cyano-4-hydroxybenzoic acid)

• Product Name: 2-Bromo-5-cyano-4-hydroxybenzoic acid
• CAS No: 1807078-80-3
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD28735632
• CID: 4707978
• Update Time: 2025-10-05

2-Bromo-5-cyano-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-hydroxybenzoic acid

• MDL： MFCD28735632
• Inchi： 1S/C8H4BrNO3/c9-6-2-7(11)4(3-10)1-5(6)8(12)13/h1-2,11H,(H,12,13)
• InChI Key： LDERUMSGIXARDH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 81.3

Additional information on 2-Bromo-5-cyano-4-hydroxybenzoic acid

2-Bromo-5-cyano-4-hydroxybenzoic Acid: A Comprehensive Overview

2-Bromo-5-cyano-4-hydroxybenzoic acid (CAS No. 1807078-80-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique combination of functional groups—namely, a bromine atom, a cyano group, and a hydroxyl group attached to a benzoic acid backbone—exhibits remarkable chemical reactivity and biological activity. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications in drug development and advanced materials.

The synthesis of 2-bromo-5-cyano-4-hydroxybenzoic acid typically involves multi-step reactions, often employing electrophilic aromatic substitution or nucleophilic aromatic substitution strategies. Researchers have optimized these processes to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product quality. These improvements have made 2-bromo-5-cyano-4-hydroxybenzoic acid more accessible for large-scale production and subsequent applications.

One of the most promising areas of research involving this compound is its role in drug discovery. The presence of multiple functional groups makes it an ideal candidate for exploring bioisosterism and scaffold hopping strategies. Recent studies have demonstrated that 2-bromo-5-cyano-4-hydroxybenzoic acid can serve as a potent inhibitor of key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1). Computational docking studies have revealed favorable binding affinities, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

In addition to its pharmacological applications, 2-bromo-5-cyano-4-hydroxybenzoic acid has found utility in materials science. Its ability to form stable metal complexes has led to its incorporation into coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and catalysis. Recent breakthroughs in MOF synthesis have further highlighted the importance of this compound in creating next-generation functional materials.

The physical and chemical properties of 2-bromo-5-cyano-4-hydroxybenzoic acid are equally noteworthy. Its melting point, solubility profile, and UV-vis absorption characteristics have been extensively characterized using advanced analytical techniques such as differential scanning calorimetry (DSC), high-performance liquid chromatography (HPLC), and UV-vis spectroscopy. These properties not only aid in its characterization but also guide its application in various chemical transformations.

From an environmental perspective, the biodegradation and toxicity profiles of 2-bromo-5-cyano-4-hydroxybenzoic acid have been studied to ensure its safe handling and disposal. Eco-friendly synthetic routes and waste management strategies have been developed to minimize its ecological footprint, aligning with global sustainability goals.

In conclusion, 2-bromo-5-cyano-4-hydroxybenzoic acid (CAS No. 1807078-80-3) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with cutting-edge research advancements, positions it as a key player in the development of innovative therapies and advanced materials. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.